1-[(dimethylamino)sulfonyl]-N-{2-[ethyl(4-methylphenyl)amino]ethyl}-4-piperidinecarboxamide

• IUPAC Name: 1-(dimethylsulfamoyl)-N-[2-(N-ethyl-4-methylanilino)ethyl]piperidine-4-carboxamide
• InChI: InChI=1S/C19H32N4O3S/c1-5-22(18-8-6-16(2)7-9-18)15-12-20-19(24)17-10-13-23(14-11-17)27(25,26)21(3)4/h6-9,17H,5,10-15H2,1-4H3,(H,20,24)
• InChI Key: SHGFVRBYGVYZIX-UHFFFAOYSA-N
• Canonical SMILES: CCN(CCNC(=O)C1CCN(CC1)S(=O)(=O)N(C)C)C2=CC=C(C=C2)C
• Molecular Formula: C19H32N4O3S
• Molecular Weight: 396.5 g/mol

Description

1-[(dimethylamino)sulfonyl]-N-{2-[ethyl(4-methylphenyl)amino]ethyl}-4-piperidinecarboxamide is a useful research compound. Its molecular formula is C19H32N4O3S and its molecular weight is 396.5 g/mol. The purity is usually 95%.
The exact mass of the compound this compound is 396.21951207 g/mol and the complexity rating of the compound is 560. The storage condition is unknown. Please store according to label instructions upon receipt of goods.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Synthetic Applications In the realm of synthetic chemistry, compounds featuring dimethylamino, sulfonyl, and piperidine groups have been utilized in nucleophilic substitution reactions, demonstrating the versatility of such moieties in constructing complex molecules. For instance, Sekiguchi et al. (1988) explored the aromatic nucleophilic substitution reactions of 1-dialkylamino-2,4-dinitronaphthalenes with primary or secondary amines, highlighting the reactivity of the dimethylamino group in facilitating amine exchange in organic solvents (Sekiguchi, Horie, & Suzuki, 1988).

Medicinal Chemistry and Biological Activity In medicinal chemistry, the structural motifs present in 1-[(dimethylamino)sulfonyl]-N-{2-[ethyl(4-methylphenyl)amino]ethyl}-4-piperidinecarboxamide have been leveraged to design compounds with significant biological activities. Ghorab et al. (2017) synthesized novel derivatives carrying the sulfonyl and amino functionalities, which displayed potent antimicrobial activity against a range of bacteria and fungi (Ghorab, Soliman, Alsaid, & Askar, 2017). This underscores the potential of such compounds in developing new antimicrobial agents.

Material Science and Polymer Chemistry Compounds with functionalities similar to those in the query compound have also found applications in material science and polymer chemistry. For example, Fukushima, Oyama, and Tomoi (2003) reported the synthesis of photosensitive polyimides having pendant aminoalkyl (meth)acrylamide groups, demonstrating the utility of dimethylamino and sulfonyl groups in creating materials with specific optical properties (Fukushima, Oyama, & Tomoi, 2003).